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Compound of Interest

Compound Name: Chromium nicotinate

Cat. No.: B1240946

Technical Guide: Chromium (lll) Nicotinate

This document provides a comprehensive technical overview of chromium (Ill) nicotinate, a
compound utilized in nutritional supplementation. It is intended for researchers, scientists, and
professionals in drug development, offering detailed information on its chemical properties,
biological mechanisms, and synthesis.

Core Chemical Properties

Chromium (I11) nicotinate, also known as chromium polynicotinate or niacin-bound chromium, is
an ionic substance formed from trivalent chromium and nicotinic acid (niacin, Vitamin B3)[1].
The most common and stable form is chromium (lII) trisnicotinate, where one chromium ion is
coordinated with three nicotinate molecules.
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Property Value Source(s)
Molecular Formula C18H12CrN306 [2][3]
Molecular Weight 418.3 g/mol [2][3]
Alternate Formula C6H5CrNO2
Alternate Mol. Weight 175.11 g/mol
CAS Number 64452-96-6
Gray or off-white fine
Appearance .
crystalline powder
N Slightly soluble in water,
Solubility ) ]
insoluble in ethanol
Chromium Polynicotinate,
Niacin-bound Chromium,
Synonyms

Chromium(3+) tris(pyridine-3-

carboxylate)

Note: While some sources list a simplified formula, C18H12CrN306 represents the more
accurate structure of the chromium(lll) trisnicotinate complex.

Biological Role and Mechanism of Action

Chromium is an essential trace element recognized for its role in the metabolism of glucose,
insulin, and lipids. As a component of the Glucose Tolerance Factor (GTF), trivalent chromium
potentiates the action of insulin, enhancing insulin sensitivity and supporting normal glucose
metabolism.

The primary mechanism involves the potentiation of the insulin signaling cascade. Chromium
has been shown to enhance the kinase activity of the insulin receptor (IR), which initiates a
series of downstream phosphorylation events. This cascade, involving key effector molecules
like phosphatidylinositol 3-kinase (PI3K) and Protein Kinase B (Akt), ultimately promotes the
translocation of GLUT4 glucose transporters to the cell membrane, increasing glucose uptake
into cells. Furthermore, chromium may attenuate the activity of PTP-1B, a negative regulator of
insulin signaling, thereby amplifying the insulin signal.
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Insulin signaling pathway enhanced by chromium.

Quantitative Data Summary

The bioavailability and metabolic effects of chromium nicotinate have been evaluated in
various studies. Data suggests that while organic chromium compounds are generally better
absorbed than inorganic forms, differences exist between various complexes.
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Comparison
Parameter Finding / Value Species Group / Source(s)
Condition
Oral
Apparent - .
] 0.04 - 0.24% Rat administration of
Absorption —
31Cr-nicotinate
Higher in o
) Intraindividual
True Absorption humans (0.8 - Human )
_ comparison
1%) than in rats.
Urinary
chromium was
o Compared to Cr
) significantly o
Acute Absorption Human picolinate and Cr
lower than from )
] chloride.
chromium
picolinate.
Mean Retention
Time (MRT) was
o significantly Oral gavage vs.
Pharmacokinetic )
prolonged Rat chromium
S
compared to picolinate.
chromium
picolinate.
Significantly
o ] decreased total ] ) Streptozotocin-
Lipid Profile Diabetic Rat
cholesterol and treated rats.
triglycerides.
Significantly
increased HDL )
. . Streptozotocin-
HDL Cholesterol ("good") Diabetic Rat
treated rats.
cholesterol
levels.
Glycated Significantly Diabetic Rat Streptozotocin-
Hemoglobin reduced glycated treated rats.
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hemoglobin
(HbA1c) levels.

Experimental Protocols

The synthesis of chromium nicotinate is typically achieved through the reaction of a trivalent
chromium salt with nicotinic acid or its alkali metal salt. The following protocols are derived from
patent literature describing the synthesis process.

This protocol describes the synthesis of a chromium-nicotinate complex with glucose tolerance
factor (GTF) activity.

Materials:

Nicotinic acid (Niacin) USP

Distilled water

Sodium hydroxide (food grade)

Chromium chloride hexahydrate (CrCls-6H20, reagent grade)
Methodology:

o Prepare Sodium Nicotinate Solution: Dissolve 3,673 g of nicotinic acid in 4,540 g of distilled
water with stirring.

e Slowly add 1,224 g of sodium hydroxide pellets to the mixture while continuing to stir. This
reaction forms an aqueous solution of sodium nicotinate.

o Prepare Chromium Solution: In a separate container, prepare a solution of 2,724 g of
reagent-grade chromium chloride hexahydrate.

e Reaction: Contact the sodium nicotinate solution with the chromium chloride solution under
conditions that permit the formation of a chromium-nicotinate complex.
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Precipitation and Recovery: The desired chromium-nicotinate complex will form as a
precipitate.

Collect the precipitate through filtration.

Wash the collected product to remove impurities.

Dry the final product.

This protocol aims to produce high-purity organic chelated chromium nicotinate at normal
temperatures.

Materials:

Nicotinic acid

Water

Solubility promoter (e.g., sodium hydroxide or sodium carbonate)

Trivalent inorganic chromium salt solution (e.g., chromium trichloride or chromium sulfate)

Methodology:
» Dissolve Nicotinic Acid: Add 100g of nicotinic acid to 800-1200ml of water and stir evenly.

e Slowly add 40-50g of a solubility promoter (e.g., caustic soda) to the solution, stirring until
the nicotinic acid is fully dissolved.

o Catalyzed Reaction: While stirring, slowly add a solution containing 50-100g of a trivalent
chromium salt (e.g., chromium trichloride) to the nicotinic acid solution. This will initiate a
catalyzed reaction, causing chromium nicotinate crystals to precipitate.

e Aging and Collection: Allow the mixture to stand for 24 hours for aging.

o Collect the crystals via centrifugation and filtration.
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» Drying: Dry the collected crystals at 80-105 °C for approximately 5 hours. The mother liquor
can be recycled for subsequent batches.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Chromium(ll) nicotinate - Wikipedia [en.wikipedia.org]

2. Chromium Nicotinate [chemball.com]

3. Chromium nicotinate | C18H12CrN306 | CID 9909912 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [molecular formula and weight of chromium nicotinate].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1240946#molecular-formula-and-weight-of-
chromium-nicotinate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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